Cas no 2137583-94-7 (rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine)
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine
- EN300-1117013
- 2137583-94-7
-
- Inchi: 1S/C9H20N2O/c1-12-5-3-2-4-8-6-11-7-9(8)10/h8-9,11H,2-7,10H2,1H3/t8-,9+/m1/s1
- InChI Key: JGYWIEJGYXOECU-BDAKNGLRSA-N
- SMILES: O(C)CCCC[C@@H]1CNC[C@@H]1N
Computed Properties
- Exact Mass: 172.157563266g/mol
- Monoisotopic Mass: 172.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 47.3Ų
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117013-0.05g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 0.05g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1117013-0.1g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 0.1g |
$715.0 | 2023-10-27 | |
| Enamine | EN300-1117013-0.25g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 0.25g |
$748.0 | 2023-10-27 | |
| Enamine | EN300-1117013-0.5g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 0.5g |
$781.0 | 2023-10-27 | |
| Enamine | EN300-1117013-1.0g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 1g |
$813.0 | 2023-06-09 | ||
| Enamine | EN300-1117013-2.5g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 2.5g |
$1594.0 | 2023-10-27 | |
| Enamine | EN300-1117013-5.0g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 5g |
$2360.0 | 2023-06-09 | ||
| Enamine | EN300-1117013-10.0g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 10g |
$3500.0 | 2023-06-09 | ||
| Enamine | EN300-1117013-1g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 1g |
$813.0 | 2023-10-27 | |
| Enamine | EN300-1117013-5g |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine |
2137583-94-7 | 95% | 5g |
$2360.0 | 2023-10-27 |
rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine
Rac-(3R,4R)-4-(4-Methoxybutyl)Pyrrolidin-3-Amine (CAS No. 2137583-94-7): A Comprehensive Overview
Rac-(3R,4R)-4-(4-Methoxybutyl)Pyrrolidin-3-Amine, identified by the CAS registry number 2137583-94-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a pyrrolidine ring with specific stereochemistry at the 3R and 4R positions, along with a 4-methoxybutyl substituent attached to the nitrogen atom. This unique combination of structural features contributes to its intriguing chemical and biological properties.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine. Researchers have employed various methodologies, including asymmetric catalysis and enantioselective reactions, to construct the pyrrolidine framework with high stereoselectivity. The incorporation of the 4-methoxybutyl group has been achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions optimized for scalability and purity. These synthetic strategies not only highlight the versatility of pyrrolidine derivatives but also underscore their potential as building blocks for more complex molecular architectures.
The pharmacological profile of rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine has been extensively investigated in preclinical studies. Experimental data suggest that this compound exhibits promising activity in modulating key neurotransmitter systems, particularly dopamine and serotonin pathways. Such findings are particularly relevant in the context of neurodegenerative diseases and mood disorders, where dysregulation of these systems is often implicated. Furthermore, studies have demonstrated that the compound's stereochemistry plays a critical role in its bioactivity, emphasizing the importance of maintaining precise stereochemical control during synthesis.
Recent research has also explored the potential of rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine as a lead compound for drug development. Preclinical trials have shown that it possesses favorable pharmacokinetic properties, including good bioavailability and minimal off-target effects. These attributes make it an attractive candidate for further investigation in models of central nervous system disorders. Additionally, computational modeling studies have provided insights into its binding affinity to various receptors and enzymes, further validating its potential therapeutic applications.
In conclusion, rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine (CAS No. 2137583-94-7) represents a compelling example of how structural diversity within pyrrolidine derivatives can yield compounds with significant therapeutic potential. Its synthesis, pharmacological properties, and clinical prospects highlight its importance in contemporary drug discovery efforts. As research continues to unfold, this compound may pave the way for innovative treatments targeting a wide range of neurological and psychiatric conditions.
2137583-94-7 (rac-(3R,4R)-4-(4-methoxybutyl)pyrrolidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)